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Compound of Interest

Compound Name: Ac-DEVD-AMC

Cat. No.: B061004 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Ac-DEVD-AMC (N-Acetyl-L-α-aspartyl-L-α-glutamyl-L-

valyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-L-α-asparagine), a fluorogenic substrate for

caspase-3. Adherence to these procedures is essential for ensuring laboratory safety and the

integrity of experimental outcomes.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling Ac-DEVD-AMC, appropriate personal protective equipment is mandatory to

minimize exposure and ensure personal safety. While some safety data sheets suggest the

product contains no hazardous constituents above regulatory thresholds, it is best practice to

handle all chemicals with care.[1]

Recommended PPE:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Safety glasses or goggles are required to protect from splashes.[1]

Body Protection: A protective work clothing, such as a lab coat, should be worn.[1]

General Handling Precautions:
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Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Wash hands thoroughly after handling.[2][3]

Do not eat, drink, or smoke in the laboratory.[2]

Use in a well-ventilated area.[3]

Avoid prolonged or repeated exposure.[3]

Quantitative Safety and Storage Information
Proper storage is crucial for maintaining the stability and efficacy of Ac-DEVD-AMC.

Parameter Value Source

Storage Temperature

(Lyophilized Powder)
-20°C [4][5]

Storage Temperature (in

DMSO)

-20°C for up to 1-2 months or

-80°C for up to 6 months
[5][6]

Stability (Lyophilized) ≥ 4 years at -20°C [4]

Solubility in DMSO 10 mg/mL [4][7]

Experimental Protocol: Caspase-3 Activity Assay
This protocol outlines the steps for measuring caspase-3 activity in cell lysates using Ac-
DEVD-AMC.

Materials:

Ac-DEVD-AMC

DMSO

Cells (apoptotic and non-apoptotic controls)
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Phosphate-Buffered Saline (PBS)

Cell Lysis Buffer (e.g., 10 mM Tris-HCl, 10 mM NaH2PO4/NaHPO4, pH 7.5, 130 mM NaCl,

1% Triton™-X-100, 10 mM NaPPi)[5]

Protease Assay Buffer (e.g., 20 mM HEPES (pH 7.5), 10% glycerol, 2 mM DTT)[5]

Spectrofluorometer

Procedure:

Prepare Ac-DEVD-AMC Stock Solution: Reconstitute lyophilized Ac-DEVD-AMC in DMSO

to a stock concentration of 1 mg/mL[5] or 10 mM[8].

Prepare Cell Lysates:

For adherent cells, wash with PBS, remove excess PBS, and lyse with Cell Lysis Buffer.[5]

For suspension cells, pellet the cells, wash with PBS, and lyse in Cell Lysis Buffer on ice

for 30 minutes.[5]

Set up the Assay:

In a suitable reaction vessel (e.g., a microplate well), add the desired amount of cell lysate

(typically 10-100 µl).[5]

Add Protease Assay Buffer to a final volume of 1 ml.[5]

Add the Ac-DEVD-AMC stock solution to a final concentration of 20 µM.[5]

Include negative controls: reaction mixtures with non-apoptotic cell lysates and reaction

mixtures with lysis buffer only.[5]

Incubation: Incubate the reaction mixtures for 1 hour at 37°C.[5]

Measurement: Measure the fluorescence of the liberated AMC using a spectrofluorometer

with an excitation wavelength of 380 nm and an emission wavelength range of 430-460 nm.
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[5] Apoptotic cell lysates containing active caspase-3 will show a significant increase in

fluorescence compared to non-apoptotic controls.[5]

Spill and Disposal Plan
Spill Cleanup:

Wear appropriate personal protective equipment.

For powder spills, cover with a plastic sheet to minimize dust spreading.[2]

Absorb liquid spills with an inert material (e.g., sand, diatomite).[1]

Mechanically collect the spilled material and place it in a suitable, labeled container for

disposal.[2]

Clean the contaminated surface thoroughly.[2]

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

regulations.[1]

Smaller quantities of the product may be disposable with solid waste, but it is essential to

follow institutional and local guidelines.[1]

Visualizations
The following diagrams illustrate the safe handling workflow for Ac-DEVD-AMC and its role in

the caspase-3 signaling pathway.
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Safe Handling Workflow for Ac-DEVD-AMC
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Caption: A flowchart illustrating the key steps for the safe handling of Ac-DEVD-AMC from

preparation to disposal.
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Caspase-3 Signaling Pathway and Ac-DEVD-AMC
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Caption: A diagram showing the activation of Caspase-3 and its cleavage of the Ac-DEVD-
AMC substrate to produce a fluorescent signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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